Cas no 119193-37-2 (1H-Indazole-3-carboxamide,1-methyl-N-(8-methyl-8-azabicyclo[3.2.1]oct-3-yl)-)
119193-37-2 structure
Product Name:1H-Indazole-3-carboxamide,1-methyl-N-(8-methyl-8-azabicyclo[3.2.1]oct-3-yl)-
CAS No:119193-37-2
MF:C17H22N4O
MW:298.382783412933
CID:161961
PubChem ID:3970
Update Time:2025-04-19
1H-Indazole-3-carboxamide,1-methyl-N-(8-methyl-8-azabicyclo[3.2.1]oct-3-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole-3-carboxamide,1-methyl-N-(8-methyl-8-azabicyclo[3.2.1]oct-3-yl)-
- 1-methyl-N-(8-methyl-8-azabicyclo[3.2.1]octan-3-yl)indazole-3-carboxamide
- LY 278584
- 1-Methyl-N-(8-methyl-8-azabicyclo(3.2.1)oct-3-yl)-1H-indazole-3-carboxamide
- 1-methyl-n-(8-methyl-8-azabicyclo[3.2.1]oct-3-yl)-1h-indazole-3-carboxamide
- AC1L1H4E
- AC1Q5GMX
- Biomol-NT_000163
- Lopac0_000741
- LY-278584
- SureCN9485783
- LY 297524
- BRD-A12016240-001-01-7
- NCGC00015585-02
- CHEBI:91535
- NCGC00162234-01
- NCGC00162234-02
- Z2714240088
- 1-Methyl-N-(8-methyl-8-azabicyclo[3.2.1]octan-3-yl)-1H-indazole-3-carboxamide
- CHEMBL291046
- BDBM84739
- Q27163369
- 1-Methyl-N-[(3-endo)-8-methyl-8-azabicyclo[3.2.1]-oct-3-yl]-1H-indazole-3-carboxamide
- AKOS040748814
- 1H-Indazole-3-carboxamide, 1-methyl-N-(8-methyl-8-azabicyclo(3.2.1)oct-3-yl)-
- SCHEMBL9485783
- NCGC00015585-03
- LY-278584; LY278584
- 119193-37-2
- BCP33041
- DTXSID10922885
- CAS_109216-58-2
- LY-278,584 maleate
- CS-0084243
- NSC_3970
- LY278584
- CCG-204826
- BPBio1_000507
- HY-124117
- 1-methyl-N-(8-methyl-8-azabicyclo[3.2.1]octan-3-yl)-3-indazolecarboxamide
- 1-methyl-N-(8-methyl-8-azabicyclo[3.2.1]-oct-3-yl)-1h-indazole-3-carboxamide
-
- Inchi: 1S/C17H22N4O/c1-20-12-7-8-13(20)10-11(9-12)18-17(22)16-14-5-3-4-6-15(14)21(2)19-16/h3-6,11-13H,7-10H2,1-2H3,(H,18,22)
- InChI Key: DDHAJFBBJWHSBR-UHFFFAOYSA-N
- SMILES: O=C(C1C2C=CC=CC=2N(C)N=1)NC1CC2CCC(C1)N2C
Computed Properties
- Exact Mass: 298.17956
- Monoisotopic Mass: 298.179
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 428
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.2A^2
- XLogP3: 2.4
Experimental Properties
- Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 522.1°Cat760mmHg
- Flash Point: 269.6°C
- Refractive Index: 1.706
- Solubility: Almost insoluble (0.036 g/l) (25 º C),
- PSA: 50.16
1H-Indazole-3-carboxamide,1-methyl-N-(8-methyl-8-azabicyclo[3.2.1]oct-3-yl)- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
119193-37-2 (1H-Indazole-3-carboxamide,1-methyl-N-(8-methyl-8-azabicyclo[3.2.1]oct-3-yl)-) Related Products
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